Cas no 1369907-58-3 (5-Cyano-2-(trifluoromethyl)benzamide)

• Product Name: 5-Cyano-2-(trifluoromethyl)benzamide
• CAS No: 1369907-58-3
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 4959881
• Update Time: 2025-06-12

5-Cyano-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(trifluoromethyl)benzamide

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-2-1-5(4-13)3-6(7)8(14)15/h1-3H,(H2,14,15)
• InChI Key： AMAWFXYJJNJSRY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 0.4
• Topological Polar Surface Area: 66.9

Additional information on 5-Cyano-2-(trifluoromethyl)benzamide

Professional Introduction to 5-Cyano-2-(trifluoromethyl)benzamide (CAS No. 1369907-58-3)

5-Cyano-2-(trifluoromethyl)benzamide, with the chemical identifier CAS No. 1369907-58-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyano and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents. The presence of these functional groups not only influences its reactivity but also contributes to its potential pharmacological applications.

The trifluoromethyl group, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 5-Cyano-2-(trifluoromethyl)benzamide, this group likely plays a crucial role in modulating the compound's interaction with biological targets. The cyano group, on the other hand, introduces a polar site that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's potential as a lead structure in drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the structural and functional properties of 5-Cyano-2-(trifluoromethyl)benzamide. These studies have highlighted the compound's potential as a ligand for various enzymes and receptors involved in critical biological pathways. For instance, computational studies suggest that this molecule may interact with enzymes such as cytochrome P450 isoforms, which are known to be involved in drug metabolism and detoxification processes.

In addition to its potential as a lead compound, 5-Cyano-2-(trifluoromethyl)benzamide has been explored as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for constructing heterocyclic compounds, which are prevalent in many pharmacologically active agents. The trifluoromethyl group, in particular, can be readily modified through various chemical transformations, allowing for the generation of a diverse array of derivatives with tailored biological activities.

The synthesis of 5-Cyano-2-(trifluoromethyl)benzamide involves multi-step organic reactions that showcase the synthetic prowess of modern organic chemistry. Key steps typically include the introduction of the cyano group followed by the attachment of the trifluoromethyl moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and selectivity in these transformations.

One of the most compelling aspects of 5-Cyano-2-(trifluoromethyl)benzamide is its potential application in medicinal chemistry. Researchers have hypothesized that this compound may exhibit inhibitory activity against various therapeutic targets, including kinases and proteases that are implicated in diseases such as cancer and inflammation. Preliminary in vitro studies have suggested that derivatives of this molecule may interfere with key signaling pathways involved in cell proliferation and survival.

The trifluoromethyl group's influence on electronic properties has also been exploited to enhance the binding affinity of 5-Cyano-2-(trifluoromethyl)benzamide to its intended targets. By modulating electron density and dipole moment, this substituent can improve interactions with biological macromolecules, leading to more potent and selective drug candidates. Such features are particularly important in designing molecules that must compete with endogenous substrates or other drugs within complex biological systems.

Recent research has also highlighted the importance of understanding the stereochemical aspects of 5-Cyano-2-(trifluoromethyl)benzamide. The relative configuration of substituents around the benzene ring can significantly impact biological activity, necessitating careful consideration during both synthesis and optimization efforts. Advanced spectroscopic techniques and X-ray crystallography have been employed to elucidate the three-dimensional structure of this compound and its derivatives.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from structurally diverse scaffolds like 5-Cyano-2-(trifluoromethyl)benzamide. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting a wide range of diseases. As computational methods improve and synthetic techniques become more efficient, the potential for harnessing this compound's properties will only continue to grow.

In conclusion, 5-Cyano-2-(trifluoromethyl)benzamide (CAS No. 1369907-58-3) represents a promising compound with significant applications in pharmaceutical chemistry and bioorganic synthesis. Its structural features, including the presence of both cyano and trifluoromethyl groups, endow it with unique properties that make it a valuable scaffold for developing novel bioactive agents. Ongoing research efforts are expected to yield further insights into its potential as a lead structure or intermediate in drug discovery initiatives.